1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(E)-3-(4-tert-butylphenyl)prop-2-enoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H26N2O2/c1-19(2,3)16-7-4-14(5-8-16)6-9-17(22)21-12-10-15(11-13-21)18(20)23/h4-9,15H,10-13H2,1-3H3,(H2,20,23)/b9-6+
• InChI Key: LVNAYUGSGHWGDK-RMKNXTFCSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)N2CCC(CC2)C(=O)N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide, also known as Boc-4-AP, is a chemical compound that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide has been used in a variety of scientific research applications. One of its primary uses is as a potassium channel opener. 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide has been found to activate certain potassium channels, leading to hyperpolarization of cells and a decrease in excitability. This makes it a valuable tool for studying the role of potassium channels in various physiological processes.
In addition to its use as a potassium channel opener, 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide has also been found to have other biological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This makes it a potential therapeutic agent for the treatment of diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide involves its interaction with potassium channels. 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide binds to specific sites on the channels, leading to their opening and an influx of potassium ions into the cell. This hyperpolarizes the cell, decreasing its excitability and preventing the firing of action potentials.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide are primarily related to its ability to open potassium channels. This leads to a decrease in excitability of cells, which can have a variety of effects depending on the cell type and location. 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide has been found to have effects on the cardiovascular system, nervous system, and immune system, among others.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide in lab experiments is its specificity for potassium channels. This allows researchers to selectively study the role of these channels in various biological processes. Additionally, 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide has been found to have minimal toxicity and few side effects, making it a safe tool for research.
One limitation of using 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide is its relatively short half-life. This can make it difficult to maintain a consistent level of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide in experiments over a long period of time. Additionally, 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide has been found to have off-target effects on certain ion channels, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide. One area of interest is its potential therapeutic use in the treatment of diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the specific effects of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide on different types of potassium channels and how these effects vary in different cell types and locations. Finally, there is potential for the development of new compounds based on the structure of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide that may have improved specificity and efficacy.

Synthesis Methods

The synthesis of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide involves the reaction of piperidine with acryloyl chloride and 4-tert-butylphenol in the presence of a base. The resulting product is then treated with Boc anhydride to produce the final compound. This synthesis method has been optimized to produce high yields of 1-[3-(4-tert-butylphenyl)acryloyl]-4-piperidinecarboxamide with high purity.